methyl 3-amino-1-(3-chlorobenzyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 3-amino-1-[(3-chlorophenyl)methyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C12H12ClN3O2/c1-18-12(17)10-7-16(15-11(10)14)6-8-3-2-4-9(13)5-8/h2-5,7H,6H2,1H3,(H2,14,15)
• InChI Key: YPSUSFVZHJMMJU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(N=C1N)CC2=CC(=CC=C2)Cl
• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol

Description

“Methyl 3-amino-1-(3-chlorobenzyl)-1H-pyrazole-4-carboxylate” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with an amino group at the 3-position and a carboxylate ester group at the 4-position. The 1-position of the pyrazole ring is further substituted with a 3-chlorobenzyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the amino and carboxylate ester groups, and the attachment of the 3-chlorobenzyl group. The exact methods would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, which is a five-membered ring with two nitrogen atoms. The various substituents (amino, carboxylate ester, and 3-chlorobenzyl) would add complexity to the structure.

Chemical Reactions Analysis

This compound, like other organic compounds, could undergo a variety of chemical reactions. The amino group could participate in acid-base reactions, the ester group could undergo hydrolysis or other reactions common to esters, and the benzyl group could undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amino and ester groups could impact its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential uses of this compound, such as its potential as a pharmaceutical drug or its use in chemical synthesis.